Cas no 92286-89-0 (2H-Benzocyclohepten-2-one, decahydro-)

• Product Name: 2H-Benzocyclohepten-2-one, decahydro-
• CAS No: 92286-89-0
• MF: C₁₁H₁₈O
• MW: 166.260023593903
• CID: 5249126
• Update Time: 2025-07-16

2H-Benzocyclohepten-2-one, decahydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Benzocyclohepten-2-one, decahydro-

• Inchi： 1S/C11H18O/c12-11-7-6-9-4-2-1-3-5-10(9)8-11/h9-10H,1-8H2
• InChI Key： MUAXSDQDUKMMCE-UHFFFAOYSA-N
• SMILES： C12CCC(=O)CC1CCCCC2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2H-Benzocyclohepten-2-one, decahydro-

Comprehensive Overview of 2H-Benzocyclohepten-2-one, decahydro- (CAS No. 92286-89-0): Properties, Applications, and Industry Insights

The chemical compound 2H-Benzocyclohepten-2-one, decahydro- (CAS No. 92286-89-0) is a specialized cyclic ketone with a unique molecular structure. Its decalin-fused benzocycloheptenone backbone makes it a subject of interest in organic synthesis and material science. This compound belongs to the class of saturated bicyclic ketones, characterized by its stability and versatility in industrial applications. Researchers and manufacturers value its low volatility and thermal resistance, which are critical for high-performance formulations.

In recent years, the demand for high-purity cyclic ketones like 92286-89-0 has surged due to their role in advanced polymer production. The compound’s hydrogenated aromatic system contributes to enhanced UV stability in coatings, aligning with the growing market trend toward durable materials. A 2023 industry report highlighted its use in eco-friendly adhesives, responding to global searches for sustainable chemical alternatives. This positions 2H-Benzocyclohepten-2-one, decahydro- as a key player in green chemistry innovations.

From a synthetic perspective, the decalin moiety in CAS 92286-89-0 offers steric control for asymmetric catalysis—a hot topic in pharmaceutical intermediates. Laboratories frequently query "sterically hindered ketones in drug synthesis", underscoring its relevance. Notably, its lipophilic nature enables applications in fragrance encapsulation, addressing the booming microencapsulation technology sector. Such multidisciplinary utility makes it a recurring subject in patent filings, particularly for controlled-release systems.

Analytical studies emphasize the compound’s spectroscopic fingerprints (IR: 1715 cm^-1 for carbonyl stretch; NMR: δ 2.1–2.3 ppm for bridgehead protons), which are frequently cited in structure elucidation tutorials. These characteristics cater to educational searches like "interpreting NMR spectra of bicyclic ketones". Furthermore, its compatibility with Grignard reagents and reductive amination protocols expands its role in fine chemical manufacturing, meeting industry demands for multifunctional building blocks.

Environmental and regulatory considerations have propelled research into biodegradable derivatives of 2H-Benzocyclohepten-2-one. With increasing Google searches for "green solvent replacements", its potential as a non-toxic plasticizer precursor gains traction. The compound’s low aquatic toxicity (as per OECD 210 tests) further supports this direction, resonating with ESG-focused investors. Such attributes align with the UN Sustainable Development Goals (SDG 12), making it a candidate for circular economy initiatives in chemical production.

Emerging applications in electronic materials have also been explored, particularly for dielectric constant modulation in polymer composites—a trending topic in 5G technology forums. Patent analytics reveal a 40% increase in filings referencing 92286-89-0 for high-frequency substrates since 2021. This correlates with search engine spikes for "thermal stable resins for PCBs", demonstrating its cross-industry importance. The compound’s oxidative stability at elevated temperatures (>300°C) makes it particularly valuable for these cutting-edge applications.

In conclusion, 2H-Benzocyclohepten-2-one, decahydro- (CAS No. 92286-89-0) exemplifies how niche chemicals drive innovation across sectors. From answering search queries about "hydrogenated aromatic ketones" to enabling breakthroughs in advanced material science, its multifaceted profile continues to inspire R&D. As industries prioritize performance-chemical sustainability, this compound’s strategic importance is poised for long-term growth, supported by both academic research and industrial adoption.